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Compound of Interest

Compound Name: PF-06447475

Cat. No.: B612100 Get Quote

Essential Safety and Handling Guide for PF-
06447475
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal information for the

potent and selective LRRK2 kinase inhibitor, PF-06447475. Adherence to these guidelines is

critical to ensure personnel safety and maintain a secure laboratory environment.

Compound Identification and Properties
PF-06447475 is a highly potent, selective, and brain-penetrant inhibitor of Leucine-Rich Repeat

Kinase 2 (LRRK2).[1][2] As a potent kinase inhibitor, this compound should be handled with

care, assuming high biological activity.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b612100?utm_src=pdf-interest
https://www.benchchem.com/product/b612100?utm_src=pdf-body
https://www.benchchem.com/product/b612100?utm_src=pdf-body
https://www.benchchem.com/product/b612100?utm_src=pdf-body
https://www.benchchem.com/product/b612100?utm_src=pdf-body
https://www.caymanchem.com/product/18375/pf-06447475
https://www.medchemexpress.com/PF-06447475.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 1527473-33-1 [1]

Molecular Formula C₁₇H₁₅N₅O [3]

Molecular Weight 305.33 g/mol [3]

Appearance Crystalline solid [3]

Solubility Soluble in DMSO [3]

Storage
Store at -20°C for long-term

stability
[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling PF-06447475 to prevent skin

contact, inhalation, and ingestion.

PPE Component Specification Rationale

Gloves

Nitrile or other chemically

resistant gloves. Double-

gloving is recommended.

To prevent skin contact with

the compound.

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from splashes

or airborne particles.

Lab Coat Standard laboratory coat.
To protect clothing and skin

from contamination.

Respiratory Protection

Use a certified respirator (e.g.,

N95) when handling the

powder outside of a ventilated

enclosure.

To prevent inhalation of the

powdered compound.

Operational Plan: Step-by-Step Handling Procedures
The following procedures are designed to minimize exposure during routine laboratory

operations involving PF-06447475.
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3.1. Preparation and Weighing:

Preparation: Before handling the compound, ensure that the designated workspace is clean

and uncluttered. Prepare all necessary equipment, including micro-spatulas, weigh boats,

and solvent-dispensing tools.

Weighing: Conduct all weighing of the powdered compound within a certified chemical fume

hood or a similar ventilated enclosure to minimize the risk of inhalation.

Aliquotting: If preparing smaller aliquots from a larger stock, do so within the ventilated

enclosure.

3.2. Solution Preparation:

Solvent Addition: When preparing solutions, add the solvent (typically DMSO) to the vial

containing the pre-weighed compound. This should be done slowly and carefully to avoid

splashing.

Mixing: Cap the vial securely and mix using a vortex or by gentle inversion until the

compound is fully dissolved.

Storage: Store stock solutions at -20°C or -80°C in tightly sealed containers.

3.3. Experimental Use:

Cell Culture and In Vitro Assays: When adding the compound to cell cultures or other in vitro

assays, use appropriate micropipettes with filtered tips to prevent aerosol formation.

Animal Dosing: For in vivo studies, prepare the dosing solution in a ventilated enclosure.

Exercise caution during administration to avoid spills and self-injection.

Disposal Plan
Proper disposal of PF-06447475 and associated waste is crucial to prevent environmental

contamination and accidental exposure.

4.1. Waste Segregation:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b612100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste: All disposable materials that have come into contact with PF-06447475 (e.g.,

gloves, weigh boats, pipette tips) should be collected in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and clearly labeled hazardous liquid waste container.

4.2. Decontamination:

Surfaces: Decontaminate work surfaces with a suitable laboratory detergent and then wipe

with 70% ethanol.

Glassware: Reusable glassware should be rinsed with a suitable solvent to remove any

residual compound before standard washing procedures. The rinse solvent should be

collected as hazardous liquid waste.

4.3. Final Disposal:

All hazardous waste must be disposed of through the institution's official chemical waste

management program, following all local, state, and federal regulations.

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and copious amounts of water

for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Wash out the mouth with water. Do not induce vomiting unless directed to do so

by medical personnel. Seek immediate medical attention.

Visual Workflow for Safe Handling and Disposal
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The following diagram illustrates the key steps for the safe handling and disposal of PF-
06447475.

Safe Handling and Disposal Workflow for PF-06447475
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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